Cas no 89006-78-0 (Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester)

• Product name: Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
• CAS No: 89006-78-0
• MF: C₁₆H₂₃NO₃
• MW: 277.35872
• CID: 616322
• PubChem ID: 71321399

Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
• ethyl 3-benzamido-5-methylhexanoate
• 89006-78-0
• DTXSID40751221

• Inchi： InChI=1S/C16H23NO3/c1-4-20-15(18)11-14(10-12(2)3)17-16(19)13-8-6-5-7-9-13/h5-9,12,14H,4,10-11H2,1-3H3,(H,17,19)
• InChI Key： NPNIVYOLCRQYHL-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(CC(C)C)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 3.1